Cas no 774213-86-4 (1H-1,2,4-Triazole-5-methanamine,a,3-dimethyl-, hydrochloride (1:2))

• Product Name: 1H-1,2,4-Triazole-5-methanamine,a,3-dimethyl-, hydrochloride (1:2)
• CAS No: 774213-86-4
• MF: C₅H₁₂Cl₂N₄
• MW: 199.0815782547
• CID: 552396
• PubChem ID: 53398922
• Update Time: 2025-04-19

1H-1,2,4-Triazole-5-methanamine,a,3-dimethyl-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-5-methanamine,a,3-dimethyl-, hydrochloride (1:2)
• 3-(α-AMINOETHYL)-5-METHYL-4H-1,2,4-TRIAZOLEDIHYDROCHLORIDE
• 1-(5-Methyl-4H-1,2,4-triazol-3-yl)ethanamine dihydrochloride
• 1-(5-Methyl-1H-1,2,4-triazol-3-yl)ethan-1-amine--hydrogen chloride (1/2)
• SCHEMBL5440691
• DTXSID70694531
• SB46773
• 1-(5-methyl-4h-1,2,4-triazol-3-yl)ethanamine 2hcl
• 1-(5-Methyl-4H-1,2,4-Triazol-3-Yl)Ethan-1-Amine Dihydrochloride
• 3-(alpha-AMINOETHYL)-5-METHYL-4H-1,2,4-TRIAZOLEDIHYDROCHLORIDE
• A898134
• 774213-86-4
• 1-(3-Methyl-1H-1,2,4-triazol-5-yl)ethanamine dihydrochloride

• MDL： MFCD08689650
• Inchi： 1S/C5H10N4.2ClH/c1-3(6)5-7-4(2)8-9-5;;/h3H,6H2,1-2H3,(H,7,8,9);2*1H
• InChI Key： VUKQBFLHDHDODR-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1=C(C)NN=C1C(C)N

Computed Properties

• Exact Mass: 198.04400
• Monoisotopic Mass: 198.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 95
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• PSA: 67.59000
• LogP: 2.43710